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For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This document provides essential, immediate
safety and logistical information for the use of 6 TMR Tre, a fluorescent trehalose conjugate
vital for imaging bacterial cell envelopes. Adherence to these guidelines will help ensure the
integrity of your research and the safety of your laboratory personnel.

Hazard Information and Safety Precautions

While a specific Safety Data Sheet (SDS) for 6 TMR Tre is not readily available, information
can be inferred from the structurally related fluorophore, tetramethylrhodamine (TMR). TMR
and its derivatives are generally considered hazardous chemicals.

Potential Hazards:
* May be harmful if swallowed or in contact with skin.[1]
* May cause respiratory tract irritation if inhaled.[1]

o Causes serious eye irritation.[2]
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It is crucial to handle 6 TMR Tre with caution in a well-ventilated area, preferably within a

chemical fume hood.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling 6 TMR Tre.

Body Part PPE Recommendation Rationale
E Safety glasses with side Protects against splashes and
es
Y shields or goggles. aerosols of the chemical.
o Provides a barrier to prevent

Hands Nitrile gloves. ]

skin contact.

Protects clothing and skin from
Body Laboratory coat.

contamination.

Respirat Use in a well-ventilated area or
espiratory _
chemical fume hood.

Minimizes the risk of inhaling

aerosols or dust.

Operational Plan: Preparation of 6 TMR Tre Stock

Solution

Accurate preparation of the stock solution is critical for reproducible experimental results.

Parameter Value Source
Molecular Weight 753.75 g/mol Tocris Bioscience
Solubility Soluble in DMSO R&D Systems
Storage Store at -20°C Tocris Bioscience

To prepare a 10 mM stock solution:

e Weigh out 1 mg of 6 TMR Tre powder.
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e Add 132.7 pL of dimethyl sulfoxide (DMSO) to the powder.
o Vortex briefly to ensure the powder is fully dissolved.

o Store the stock solution at -20°C, protected from light.

Experimental Protocol: Labeling of Mycobacteria
with 6 TMR Tre

This protocol is adapted from a method for labeling mycobacteria with a similar fluorescent
trehalose probe.

Materials:

Mycobacterial culture (e.g., Mycobacterium smegmatis)
e 7H9 broth supplemented with OADC

e 6 TMR Tre stock solution (10 mM in DMSO)

o Phosphate-buffered saline (PBS)

e Microcentrifuge tubes

e Microscope slides and coverslips

Procedure:

Grow mycobacteria in 7H9 broth to mid-log phase (OD600 of 0.4-0.8).

Dilute the 6 TMR Tre stock solution in 7H9 broth to a final concentration of 25-100 uM.

Add the 6 TMR Tre solution to the mycobacterial culture.

Incubate the culture at 37°C for 1-4 hours.

Pellet the cells by centrifugation at 5,000 x g for 5 minutes.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-6-tmr-tre
https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-6-tmr-tre
https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-6-tmr-tre
https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body#safeguarding-your-research-a-guide-to-handling-6-tmr-tre
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Resuspend the final cell pellet in PBS.

Wash the cell pellet twice with PBS to remove unincorporated probe.

Mount a small volume of the cell suspension on a microscope slide with a coverslip.

Visualize the labeled cells using a fluorescence microscope with appropriate filters for TMR

(Excitation/Emission maxima: ~555/580 nm).

First Aid Measures

In the event of exposure to 6 TMR Tre, follow these first aid guidelines.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan

All waste containing 6 TMR Tre must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.

Liquid Waste:
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o Collect all liquid waste containing 6 TMR Tre in a designated, sealed, and clearly labeled
hazardous waste container.

Solid Waste:

o Contaminated consumables such as pipette tips, microcentrifuge tubes, and gloves should
be collected in a designated hazardous waste container.

Do not pour 6 TMR Tre waste down the drain.

Visual Workflow for Handling 6 TMR Tre
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Workflow for Safe Handling and Use of 6 TMR Tre

Preparation

Don Personal Protective Equipment (PPE)

Calculate mass of 6 TMR Tre for stock solution

Weigh 6 TMR Tre in a chemical fume hood

Dissolve in DMSO to desired concentration

Store stock solution at -20°C, protected from light

Use in Experiment

Experimentation

Prepare mycobacterial culture

Add 6 TMR Tre solution to culture

Incubate at 37°C

Wash cells to remove excess probe

Visualize labeled cells via fluorescence microscopy

Dispose of liquid waste Dispose of solid waste

Disposal

Collect liquid waste in a labeled hazardous waste container Collect solid waste in a labeled hazardous waste container

Contact Environmental Health & Safety for waste pickup

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12362503/docs?utm_src=pdf-body-img#safeguarding-your-research-a-guide-to-handling-6-tmr-tre
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart outlining the key steps for the safe preparation, experimental use, and
disposal of 6 TMR Tre.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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